![molecular formula C9H14O4 B6188614 methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate CAS No. 2648957-60-0](/img/no-structure.png)
methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate
Description
Bicyclo[3.1.1]heptane derivatives are a class of compounds that have been studied for their potential as high-energy density compounds (HEDCs) . They are characterized by a unique molecular structure and can contain various functional groups .
Synthesis Analysis
The synthesis of similar compounds, such as bicyclo[2.2.1]heptane-1-carboxylates, has been achieved through an organocatalytic formal [4 + 2] cycloaddition reaction . This method allows for the creation of a wide range of bicyclo[2.2.1]heptane-1-carboxylates in a highly enantioselective manner from simple starting materials under mild and operationally simple conditions .
Molecular Structure Analysis
The molecular structure of bicyclo[3.1.1]heptane derivatives is characterized by a bicyclic core . The presence or absence of a bridgehead carbon can classify these molecules into different groups .
Chemical Reactions Analysis
The chemical reactions involving bicyclo[3.1.1]heptane derivatives are complex and can be influenced by various factors. For instance, the number of aza nitrogen atoms and NO2 groups are two important factors for improving heat of formation (HOF), density, and detonation properties .
Physical and Chemical Properties Analysis
The physical and chemical properties of these compounds, such as density, heat of sublimation, and impact sensitivity, can be estimated by electrostatic potential analysis of the molecular surface . The detonation performances, bond dissociation energies (BDE), and impact sensitivity have also been calculated to evaluate these compounds .
Safety and Hazards
Future Directions
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate involves the conversion of a starting material to an intermediate, which is then further reacted to form the final product.", "Starting Materials": [ "2-cyclopentenone", "methyl vinyl ketone", "formaldehyde", "sodium borohydride", "acetic acid", "sodium hydroxide", "methanol", "hydrochloric acid", "sodium chloride", "water" ], "Reaction": [ "Step 1: 2-cyclopentenone is reacted with methyl vinyl ketone in the presence of formaldehyde and sodium borohydride to form the intermediate 1-(hydroxymethyl)-2-cyclopentenone.", "Step 2: The intermediate is then reacted with acetic acid and sodium hydroxide to form the corresponding ester, methyl 1-(hydroxymethyl)-2-cyclopenten-4-yl acetate.", "Step 3: The ester is then reacted with methanol and hydrochloric acid to form the final product, methyl 1-(hydroxymethyl)-2-oxabicyclo[3.1.1]heptane-4-carboxylate.", "Step 4: The product is purified by recrystallization from methanol and drying under vacuum.", "Step 5: The purity of the final product is confirmed by NMR spectroscopy and melting point analysis." ] } | |
CAS No. |
2648957-60-0 |
Molecular Formula |
C9H14O4 |
Molecular Weight |
186.2 |
Purity |
95 |
Origin of Product |
United States |
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